Cas no 1187927-88-3 (5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1187927-88-3
• MF: C₁₃H₁₄BrFN₂O₂
• MW: 329.164865970612
• MDL: MFCD12913741
• CID: 821421
• Update Time: 2026-04-29

5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Boc-5-bromo-6-fluoro-3-methyl-1H-indazole
• 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic acid tert-butyl ester
• AK-49295
• ANW-66425
• CTK8C1389
• KB-73367
• QC-7784
• tert-butyl 5-bromo-6-fluoro-3-methyl-1H-indazole-1-carboxylate
• 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD12913741
• Inchi： InChI=1S/C13H14BrFN2O2/c1-7-8-5-9(14)10(15)6-11(8)17(16-7)12(18)19-13(2,3)4/h5-6H,1-4H3
• InChI Key： HWXUZPRTYBBNCH-UHFFFAOYSA-N
• SMILES： CC1=NN(C2=CC(=C(C=C12)Br)F)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester

Comprehensive Overview of 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester (CAS No. 1187927-88-3)

The compound 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester (CAS No. 1187927-88-3) is a highly specialized indazole derivative with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of bromo, fluoro, and methyl substituents on the indazole core, coupled with a tert-butyl ester group, making it a valuable intermediate for drug discovery and development. Its structural complexity and functional diversity have garnered attention in the fields of medicinal chemistry and material science.

In recent years, the demand for indazole derivatives has surged due to their role in designing kinase inhibitors, anticancer agents, and anti-inflammatory compounds. Researchers are particularly interested in the 5-Bromo-6-fluoro-3-methyl substitution pattern, as it enhances the molecule's binding affinity to biological targets. The tert-butyl ester moiety further improves solubility and stability, making it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, CAS No. 1187927-88-3 is synthesized through multi-step organic reactions, including halogenation, esterification, and cyclization. Advanced techniques like NMR spectroscopy and HPLC are employed to ensure purity and consistency. The compound's molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums and research papers. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility in creating complex heterocycles.

Environmental and regulatory considerations are also pivotal in the handling of 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester. While not classified as hazardous, proper storage conditions (e.g., under inert atmosphere, at low temperatures) are recommended to maintain its integrity. The compound's shelf life and degradation pathways are frequently queried in scientific databases, reflecting its relevance in long-term research projects.

In the context of AI-driven drug discovery, this compound has been featured in machine learning models predicting bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Its structural fingerprints are used to train algorithms for virtual screening, aligning with the growing trend of computational chemistry. Such applications highlight its role in accelerating the identification of novel therapeutics.

For suppliers and distributors, CAS No. 1187927-88-3 is often listed under categories like pharmaceutical intermediates and building blocks. Pricing trends and bulk availability are common search queries, indicating its commercial importance. Custom synthesis services for derivatives of this compound are also gaining traction, catering to niche research needs.

In summary, 5-Bromo-6-fluoro-3-methyl-indazole-1-carboxylic Acid tert-Butyl Ester exemplifies the intersection of synthetic versatility and biomedical potential. Its applications span from targeted therapy development to material innovation, making it a subject of ongoing exploration in both academic and industrial settings. As research methodologies evolve, this compound is poised to remain a cornerstone in advanced chemical studies.